![molecular formula C17H25N5O B5672424 4-[4-(3-isopropyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-2,5,6-trimethylpyrimidine](/img/structure/B5672424.png)
4-[4-(3-isopropyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-2,5,6-trimethylpyrimidine
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Overview
Description
The compound of interest is part of the 1,3,4-oxadiazole and piperidine chemical families. These compounds are noted for their significant biological activities and have been the subject of extensive research.
Synthesis Analysis
- Synthesis of related compounds involves a series of steps, starting with the reaction of key intermediates like benzenesulfonyl chloride with ethyl isonipecotate, leading to various derivatives. This synthesis process is characterized by reactions with different N-substituted 2-bromoacetamides in the presence of a weak base and polar aprotic solvent, yielding compounds with potential biological activities (Khalid et al., 2016).
Molecular Structure Analysis
- The molecular structures of synthesized compounds are elucidated using techniques like 1H-NMR, IR, and mass spectral data. This analysis is crucial in confirming the chemical structure and integrity of the synthesized compounds (Khalid et al., 2016).
Chemical Reactions and Properties
- These compounds often exhibit significant biological activities, including antimicrobial properties. Their chemical reactivity is studied through structure-activity relationships and biochemical assays, determining their mode of action and potential as biological agents (Krasavin et al., 2014).
Physical Properties Analysis
- The physical properties of these compounds, such as solubility, melting point, and stability, are essential for understanding their behavior in different environments and for pharmaceutical formulation purposes. However, specific details on the physical properties of "4-[4-(3-isopropyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-2,5,6-trimethylpyrimidine" were not found in the available literature.
Chemical Properties Analysis
- The chemical properties, including reactivity with other compounds, stability under various conditions, and degradation pathways, are critical for understanding the compound's potential applications and safety profile. Studies on similar compounds show interactions with bacterial enzymes and cell structures, indicating potential antimicrobial applications (Krolenko et al., 2016).
properties
IUPAC Name |
3-propan-2-yl-5-[1-(2,5,6-trimethylpyrimidin-4-yl)piperidin-4-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N5O/c1-10(2)15-20-17(23-21-15)14-6-8-22(9-7-14)16-11(3)12(4)18-13(5)19-16/h10,14H,6-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUGHKXZAIBSPIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N2CCC(CC2)C3=NC(=NO3)C(C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(3-Isopropyl-1,2,4-oxadiazol-5-YL)piperidin-1-YL]-2,5,6-trimethylpyrimidine |
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